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Compound of Interest

Compound Name: Regaloside I

Cat. No.: B15592200 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

Regaloside I, a phenylpropanolglycerol glycoside.[1] Given the limited availability of specific

safety data for this compound, a precautionary approach is paramount. Researchers,

scientists, and drug development professionals should adhere to these guidelines to minimize

exposure and ensure a safe laboratory environment.

Hazard Identification and Precautionary Data
Due to the absence of a publicly available Safety Data Sheet (SDS), the specific toxicological

properties of Regaloside I are not fully characterized. Therefore, it should be handled as a

potentially hazardous substance. The following table summarizes general safety data that

should be assumed for Regaloside I in the absence of specific information.
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Parameter Information Source

Chemical Name Regaloside I [1]

CAS Number 126239-78-9 [1]

Appearance
Assumed to be a solid,

powdered form.
General

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol, etc.[1]

Known Hazards

As a novel compound, the

hazards are not fully known. It

is prudent to treat it as a

potentially toxic and irritating

substance.

[2]

Exposure Limits

No established exposure limits

(e.g., PEL, TLV). All work

should be conducted in a

manner that minimizes any

potential for exposure.

N/A

First Aid: Skin Contact

Immediately wash the affected

area with plenty of soap and

water.[3] If irritation persists,

seek medical attention.

First Aid: Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and seek immediate medical

attention.[3]

First Aid: Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen and seek medical

attention.

[4]
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First Aid: Ingestion

Rinse mouth with water. Do not

induce vomiting. Seek

immediate medical attention.

[3]

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when handling Regaloside I to prevent exposure

through inhalation, skin contact, or eye contact.[5] The following table outlines the required

PPE.

Body Part Required PPE Standard/Specification

Respiratory

NIOSH-approved respirator

(e.g., N95 for powders, or a

respirator with appropriate

cartridges for vapors if

handling solutions).[6][7]

NIOSH approved

Hands

Chemical-resistant gloves

(e.g., nitrile).[8][9] Change

gloves frequently, especially if

they become contaminated.

ASTM F1001 or EN 374

Eyes

Safety glasses with side

shields or chemical splash

goggles.[7][9] A face shield

may be necessary for splash

hazards.

ANSI Z87.1

Body

A laboratory coat, preferably a

disposable one, to be worn

over personal clothing.[10] An

impervious apron may be

required for larger quantities or

splash risks.

Appropriate for chemical

resistance.

Feet

Closed-toe shoes are

mandatory in the laboratory.[9]

[11]

N/A
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Operational Plan: Step-by-Step Handling Procedures
Adherence to a strict operational plan is critical to ensure safety.

3.1. Receiving and Unpacking

Visually inspect the package for any signs of damage or leakage upon arrival.

Don appropriate PPE (lab coat, gloves, and safety glasses) before opening the package in a

designated area, preferably within a chemical fume hood.[12]

Verify that the container is intact and properly labeled.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.

3.2. Weighing and Aliquoting (Powder Form)

All handling of powdered Regaloside I must be conducted within a certified chemical fume

hood or a powder containment hood to prevent inhalation of airborne particles.[11][12]

Use an enclosed balance or a balance with a draft shield to minimize air currents.[12]

Cover the work surface with absorbent bench paper.[11][12]

Use anti-static weigh boats and tools to prevent powder dispersal.

Carefully transfer the desired amount of powder using a spatula. Avoid creating dust.

Close the primary container tightly immediately after use.

Clean the spatula and work area with a wet wipe or a solvent-moistened cloth to prevent

aerosolization of residual powder.[10] Dispose of cleaning materials as hazardous waste.

3.3. Solution Preparation

Prepare solutions within a chemical fume hood.

Add the solvent to the weighed Regaloside I powder slowly to avoid splashing.
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If sonication or heating is required to dissolve the compound, ensure the container is

properly sealed or use a condenser to prevent vapor release.[13][14]

Clearly label the solution with the compound name, concentration, solvent, date, and

appropriate hazard warnings.

3.4. Experimental Use

Conduct all experiments involving Regaloside I, whether in solid or solution form, in a well-

ventilated area, preferably a chemical fume hood.

Keep containers closed when not in use.[8]

Avoid direct contact with skin and eyes.

Wash hands thoroughly after handling the compound, even if gloves were worn.[8]

Disposal Plan
Proper disposal of Regaloside I and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

4.1. Waste Segregation and Collection

Segregate all waste contaminated with Regaloside I from general laboratory waste.[15]

Solid Waste: This includes contaminated gloves, bench paper, weigh boats, and unused

powder. Collect this waste in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Collect all solutions containing Regaloside I in a separate, compatible, and

leak-proof hazardous waste container. Do not mix with other chemical waste streams unless

compatibility is confirmed.[15]

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

4.2. Labeling and Storage of Waste
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Label all hazardous waste containers with "Hazardous Waste," the full chemical name

"Regaloside I," and any known hazards (e.g., "Toxicity Unknown").[2][16]

Indicate the approximate concentration and solvent for liquid waste.

Store waste containers in a designated, secure area with secondary containment to prevent

spills.[16]

4.3. Final Disposal

Arrange for the disposal of all Regaloside I waste through your institution's Environmental

Health and Safety (EHS) office.

Follow all institutional and local regulations for hazardous waste disposal.

For empty containers, triple-rinse with a suitable solvent, collect the rinsate as hazardous

waste, and then deface the label before disposal as regular trash, if permitted by your

institution.[16]

Emergency Procedures
5.1. Spills

Small Spills (Powder): Gently cover the spill with an absorbent material. Wet the absorbent

material with a suitable solvent to prevent aerosolization. Carefully scoop the material into a

hazardous waste container. Clean the area with a wet cloth and dispose of all cleanup

materials as hazardous waste.

Small Spills (Liquid): Absorb the spill with an inert absorbent material (e.g., vermiculite, sand,

or commercial spill pads).[11] Collect the absorbed material in a sealed container for

disposal as hazardous waste.

Large Spills: Evacuate the area and alert your institution's EHS or emergency response

team.

5.2. Exposure

Follow the first aid measures outlined in the Precautionary Data table.
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Report all exposures to your supervisor and your institution's health and safety office.

Diagrams
Start: Receive
Regaloside I

1. Don Appropriate PPE
(Lab Coat, Gloves, Goggles)

2. Unpack in
Fume Hood

3. Weigh Powder in
Containment Hood

4. Prepare Solution
in Fume Hood

5. Conduct Experiment
in Fume Hood

6. Decontaminate Work Area
and Equipment

7. Segregate and Label
Hazardous Waste

8. Dispose of Waste via EHS

End
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Regaloside I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15592200?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

